Cas no 477710-16-0 (3-(3,5-Dimethyl-4-propyl-1H-pyrazol-1-yl)-2-(E)-2-(2-nitrophenyl)hydrazono-3-oxopropanenitrile)

• Product name: 3-(3,5-Dimethyl-4-propyl-1H-pyrazol-1-yl)-2-(E)-2-(2-nitrophenyl)hydrazono-3-oxopropanenitrile
• CAS No: 477710-16-0
• CID: 4652154

3-(3,5-Dimethyl-4-propyl-1H-pyrazol-1-yl)-2-(E)-2-(2-nitrophenyl)hydrazono-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-4-propyl-1H-pyrazol-1-yl)-2-(E)-2-(2-nitrophenyl)hydrazono-3-oxopropanenitrile

Additional information on 3-(3,5-Dimethyl-4-propyl-1H-pyrazol-1-yl)-2-(E)-2-(2-nitrophenyl)hydrazono-3-oxopropanenitrile

3-(3,5-Dimethyl-4-propyl-1H-pyrazol-1-yl)-2-(E)-2-(2-nitrophenyl)hydrazono-3-oxopropanenitrile

3-(3,5-Dimethyl-4-propyl-1H-pyrazol-1-yl)-2-(E)-2-(2-nitrophenyl)hydrazono-3-oxopropanenitrile is a complex organic compound with the CAS registry number 477710-16-0. This compound belongs to the class of hydrazones, which are derivatives of hydrazine and are widely studied in organic chemistry for their potential applications in drug discovery, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring substituted with methyl and propyl groups, a nitrophenyl group, and a nitrile functional group. These features make it a promising candidate for various chemical and biological studies.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. The pyrazole ring is synthesized through the Paal-Knorr pyrrole synthesis or other similar methods, while the hydrazone formation typically involves the reaction of an aldehyde or ketone with hydrazine derivatives. The presence of the nitrophenyl group introduces electron-withdrawing effects, which can influence the reactivity and stability of the compound. Recent studies have shown that such groups can enhance the bioavailability and pharmacokinetic properties of drugs, making this compound a valuable target for medicinal chemists.

One of the most significant applications of this compound lies in its potential as a bioactive agent. Researchers have been exploring its ability to inhibit specific enzymes or receptors involved in various disease pathways. For instance, studies have demonstrated that similar compounds can act as kinase inhibitors, which are crucial in the development of anticancer drugs. The nitrile group in this molecule also plays a critical role in its reactivity, as it can undergo various transformations to yield bioactive derivatives. This makes it an attractive starting material for combinatorial chemistry and high-throughput screening campaigns.

In addition to its biological applications, this compound has also been studied for its potential use in agricultural chemistry. The nitrophenyl group and the pyrazole ring are known to confer pesticidal properties to certain compounds. Recent research has focused on optimizing the structure of this molecule to enhance its efficacy against pests while minimizing environmental impact. For example, modifications to the substituents on the pyrazole ring have been shown to improve both potency and selectivity.

The environmental impact of this compound is another area of active research. Given its potential use in agrochemicals, understanding its fate in soil and water systems is crucial for ensuring sustainable agricultural practices. Studies have shown that the nitrile group can undergo hydrolysis under certain conditions, leading to the formation of carboxylic acids or other degradation products. These findings highlight the importance of designing compounds with biodegradable properties to minimize environmental pollution.

From a structural perspective, this compound exhibits a high degree of complexity due to its multiple functional groups and stereochemistry. The E configuration at the hydrazone position is particularly important for determining its physical properties and reactivity. Recent advances in computational chemistry have enabled researchers to model the electronic structure and conformational preferences of this molecule with unprecedented accuracy. Such insights are invaluable for predicting its behavior in different chemical environments.

In conclusion, 3-(3,5-Dimethyl-4-propyl-1H-pyrazol-1-yl)-2-(E)-2-(2-nitrophenyl)hydrazono-3-oxopropanenitrile (CAS No: 477710-16-0) is a multifaceted organic compound with diverse applications in chemistry and biology. Its unique structure and functional groups make it a valuable tool for researchers in various fields, from drug discovery to environmental science. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing modern chemistry.